Cas no 921205-02-9 (TpPyPB)

• Product Name: TpPyPB
• CAS No: 921205-02-9
• MF: C₃₉H₂₇N₃
• MW: 537.651788949966
• CID: 997976
• PubChem ID: 46241684
• Update Time: 2024-10-26

TpPyPB Chemical and Physical Properties

Names and Identifiers

• 3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine
• 3-[4-[3,5-bis(4-pyridin-3-ylphenyl)phenyl]phenyl]pyridine
• 3,3′-[5′-[4-(3-Pyridinyl)phenyl][1,1′:3′,1′′-terphenyl]-4,4′′-diyl]bis[pyridine] (ACI)
• 1,3,5-Tri(4-pyrid-3-ylphenyl)benzene
• 1,3,5-Tri(p-pyrid-3-ylphenyl)benzene
• TpPyPB
• 921205-02-9
• 1,3,5-Tri(p-pyrid-3-yl-phenyl)benzene
• 1,3,5-Tri(m-pyridin-3-ylphenyl)benzene
• SCHEMBL1834445
• 3,3?-[5?-[3-(3-pyridinyl)phenyl][1,1?:3?,1??-terphenyl]-3,3??-diyl]bispyridine
• 3-{4-[4'-(PYRIDIN-3-YL)-5-[4-(PYRIDIN-3-YL)PHENYL]-[1,1'-BIPHENYL]-3-YL]PHENYL}PYRIDINE
• BS-49896
• MFCD27923078
• YSCK0539
• 1,3,5-Tris(3-pyridyl-3-phenyl)benzene
• TpPyPB , 1,3,5-tri(p-pyrid-3-yl-phenyl)benzene
• Tm3PyP
• E73960
• DTXSID50673182

• Inchi： 1S/C39H27N3/c1-4-34(25-40-19-1)28-7-13-31(14-8-28)37-22-38(32-15-9-29(10-16-32)35-5-2-20-41-26-35)24-39(23-37)33-17-11-30(12-18-33)36-6-3-21-42-27-36/h1-27H
• InChI Key： ACSHDTNTFKFOOH-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC(C3C=C(C4C=CC(C5C=CC=NC=5)=CC=4)C=C(C4C=CC(C5C=CC=NC=5)=CC=4)C=3)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 537.22000
• Monoisotopic Mass: 537.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67000
• LogP: 9.87360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives